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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne

Cat. No.: B15141610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of DiSulfo-
Cy5 alkyne, a key fluorescent probe in modern molecular biology and drug development.

Understanding its behavior in common laboratory solvents is critical for its effective use in

applications such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known

as "click chemistry."

Core Properties and Solubility
DiSulfo-Cy5 alkyne is a sulfonated cyanine dye featuring an alkyne group, making it an ideal

reagent for labeling azide-modified biomolecules. The presence of two sulfonate (-SO₃⁻)

groups significantly enhances its hydrophilicity, governing its solubility profile.

Solubility in Aqueous and Organic Solvents
The sulfonation of the cyanine core renders DiSulfo-Cy5 alkyne highly soluble in aqueous

solutions.[1][2][3] This property is advantageous for bioconjugation reactions, as it often

eliminates the need for organic co-solvents that can be detrimental to the structure and function

of proteins and other biomolecules.[1][2] In contrast, non-sulfonated Cy5 alkyne exhibits poor

water solubility and typically requires the use of organic solvents like DMSO or DMF to facilitate

reactions in aqueous environments.[1][2][3]
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In addition to its high water solubility, DiSulfo-Cy5 alkyne is also readily soluble in polar aprotic

solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[4][5][6][7]

Quantitative Solubility Data
While many suppliers describe the aqueous solubility as "high" or "very good," precise

quantitative values are not always provided. However, for DMSO, a specific solubility has been

reported.

Solvent Reported Solubility Notes

Water High / Very Good

The presence of two sulfonate

groups ensures excellent

solubility in aqueous buffers.[1]

[3]

DMSO 50 mg/mL (71.24 mM)

Ultrasonic agitation may be

needed. It is recommended to

use fresh, anhydrous DMSO.

[8][9]

DMF Soluble

Often listed as a suitable

solvent alongside water and

DMSO.[4][5][6][7]

Experimental Protocols
The following are generalized protocols for the preparation of DiSulfo-Cy5 alkyne stock

solutions and a basic click chemistry labeling reaction.

Preparation of Stock Solutions
In DMSO:

A common practice is to prepare a concentrated stock solution in anhydrous DMSO, which can

then be stored for later use.

Bring the vial of DiSulfo-Cy5 alkyne to room temperature before opening to prevent

moisture condensation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15141610?utm_src=pdf-body
https://broadpharm.com/product/bp-22532
https://axispharm.com/product/sulfo-cy5-alkyne/
https://vectorlabs.com/products/cy5-alkyne/
https://vectorlabs.com/products/cy5-alkyne/?print-products=pdf
https://www.lumiprobe.com/page/pdf/32
https://www.bocsci.com/blog/introduction-to-fluorescent-labels-cyanine-dyes-cy7-cy5-cy5-5-and-cy3/
https://www.medchemexpress.com/disulfo-cy5-alkyne.html?locale=ko-KR
https://www.medchemexpress.com/disulfo-cy5-alkyne.html?locale=ja-JP
https://broadpharm.com/product/bp-22532
https://axispharm.com/product/sulfo-cy5-alkyne/
https://vectorlabs.com/products/cy5-alkyne/
https://vectorlabs.com/products/cy5-alkyne/?print-products=pdf
https://www.benchchem.com/product/b15141610?utm_src=pdf-body
https://www.benchchem.com/product/b15141610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the required volume of fresh, anhydrous DMSO to the vial to achieve the desired

concentration. For example, to prepare a 10 mM stock solution from 1 mg of the dye (MW:

~701.8 g/mol ), add approximately 142 µL of DMSO.

Vortex the solution until the dye is completely dissolved. Gentle heating or sonication can be

used to aid dissolution if necessary.[8][9]

Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated

freeze-thaw cycles.

In Water:

Due to its high water solubility, stock solutions can also be prepared directly in aqueous buffers.

Follow the same initial procedure as for DMSO, allowing the vial to reach room temperature.

Add the desired volume of nuclease-free water or a suitable reaction buffer (e.g., PBS, pH

7.4) to the vial.

Vortex thoroughly to ensure complete dissolution.

Prepare fresh or store aliquots at -20°C, protected from light. For long-term storage, consider

sterile filtering the solution.

General Protocol for Click Chemistry Labeling of a
Protein
This protocol outlines a basic workflow for labeling an azide-modified protein with DiSulfo-Cy5
alkyne.

Prepare the Azide-Modified Protein: Dissolve the azide-containing protein in a suitable

reaction buffer (e.g., phosphate buffer, pH 7.0-8.0) at a concentration of 1-10 mg/mL.

Prepare the Click-IT® Reaction Cocktail: In a separate tube, prepare the reaction cocktail by

adding the components in the following order:

Reaction Buffer (e.g., PBS)
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DiSulfo-Cy5 alkyne (from stock solution, typically 2-10 molar excess relative to the

protein)

Copper(II) Sulfate (CuSO₄) solution

Reducing Agent (e.g., Sodium Ascorbate) solution

Initiate the Reaction: Add the click-IT® reaction cocktail to the protein solution.

Incubation: Gently mix the reaction and incubate at room temperature for 30-90 minutes,

protected from light.

Purification: Remove the unreacted dye and other reaction components by methods such as

size exclusion chromatography (e.g., Sephadex G-25 column), dialysis, or tangential flow

filtration.

Characterization: Confirm the labeling by measuring the absorbance of the purified

conjugate at the absorbance maximum of the protein (typically 280 nm) and DiSulfo-Cy5

(around 646 nm).

Visualized Workflows and Pathways
Logical Workflow for Using DiSulfo-Cy5 Alkyne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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